Cas no 3690-12-8 (4-Amino-2-methoxy-5-pyrimidinemethanol)
3690-12-8 structure
Product Name:4-Amino-2-methoxy-5-pyrimidinemethanol
4-Amino-2-methoxy-5-pyrimidinemethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-methoxy-5-pyrimidinemethanol
- Bacimethrin
- (4-amino-2-methoxy-pyrimidin-5-yl)-methanol
- 2-methoxy-4-amino-5-hydroxymethylpyrimidine
- 4-amino-5-(hydroxymethyl)-2-methoxypyrimidine
- 4-amino-5-hydroxymethyl-2-methoxypyrimidine
- 5-pyrimidinemethanol, 4-amino-2-methoxy-
- bacimethrine
- Bacimetrin
- BRN 0610202
- BACIMETHRIN [MI]
- Q27256660
- 5-25-13-00322 (Beilstein Handbook Reference)
- (4-amino-2-methoxypyrimidin-5-yl)methanol
- 3690-12-8
- BS-16688
- SCHEMBL459540
- AKOS006276206
- 378Z7N5REL
- UNII-378Z7N5REL
- SB57694
- NSC-66577
- NS00011748
- NSC 66577
- NSC66577
- D83536
- DTXSID70190381
- DTXCID80112872
-
- Inchi： 1S/C6H9N3O2/c1-11-6-8-2-4(3-10)5(7)9-6/h2,10H,3H2,1H3,(H2,7,8,9)
- InChI Key： ZPNHGSNYBLXGOL-UHFFFAOYSA-N
- SMILES： O(C)C1=NC=C(CO)C(N)=N1
Computed Properties
- Exact Mass: 155.06957
- Monoisotopic Mass: 155.069477
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3
- XLogP3: -0.2
Experimental Properties
- Density: 1.3092 (rough estimate)
- Melting Point: 174℃ (decomposition) (methanol )
- Boiling Point: 278.95°C (rough estimate)
- Flash Point: 192.7 °C
- Refractive Index: 1.6500 (estimate)
- PSA: 81.26
- LogP: 0.14090
4-Amino-2-methoxy-5-pyrimidinemethanol Security Information
- Toxicity：LD50 in mice (mg/kg): 300 i.v., 300 i.p (Tanaka, p 191)
4-Amino-2-methoxy-5-pyrimidinemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-1g |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 1g |
4212.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-100mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 100mg |
1021CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-250mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 250mg |
2661CNY | 2021-05-07 | |
| Chemenu | CM252534-250mg |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 250mg |
$432 | 2023-02-02 | |
| Chemenu | CM252534-1g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 1g |
$864 | 2023-02-02 | |
| Chemenu | CM252534-1g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 1g |
$561 | 2021-08-04 | |
| Chemenu | CM252534-5g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 5g |
$1683 | 2021-08-04 | |
| eNovation Chemicals LLC | Y1225239-5g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 5g |
$3000 | 2024-06-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-50mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 50mg |
702.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-200mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 200mg |
1404.0CNY | 2021-07-17 |
4-Amino-2-methoxy-5-pyrimidinemethanol Related Literature
-
Marco Radi,Silvia Schenone,Maurizio Botta Org. Biomol. Chem. 2009 7 2841
-
Yingzu Zhu,Yinghua Li,Shiqun Xiang,Weibin Fan,Jiang Jin,Deguang Huang Org. Chem. Front. 2019 6 3071
-
Antonio de la Hoz,Héctor Blasco,ángel Díaz-Ortiz,José Elguero,Concepción Foces-Foces,Andrés Moreno,Ana Sánchez-Migallón,Gema Valiente New J. Chem. 2002 26 926
3690-12-8 (4-Amino-2-methoxy-5-pyrimidinemethanol) Related Products
- 90008-65-4(5-Pyrimidinemethanol,4-amino-2-ethoxy-)
- 74954-62-4(4-Pyrimidinamine,5-ethynyl-2-methoxy-)
- 20696-83-7(4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI))
- 6964-55-2(4-Amino-2-methoxypyrimidine-5-carbonitrile)
- 94742-00-4(5-Pyrimidinecarbonitrile, 4-amino-2-ethoxy-)
- 3289-48-3(2-Ethoxypyrimidin-4-amine)
- 26664-09-5(4-Amino-2-methoxypyrimidine-5-carbaldehyde)
- 717837-62-2(5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy-)
- 89853-98-5(Methyl 4-amino-2-methoxypyrimidine-5-carboxylate)
- 94741-67-0(5-Pyrimidinecarbonitrile, 4-amino-2-(1-methylethoxy)-)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk